Cas no 2171918-37-7 (tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2171918-37-7
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6541105
• PubChem ID: 165606715
• Update Time: 2025-07-22

tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate
• 2171918-37-7
• EN300-1456258

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)9-7-13-6-8(9)10-14-4-5-15-10/h4-5,8-9,13H,6-7H2,1-3H3,(H,14,15)
• InChI Key： AXYWUFIVKNNREK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1=NC=CN1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate (CAS No. 2171918-37-7)

Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate, with the chemical formula C₁₂H₁₈N₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, an imidazole ring, and a pyrrolidine moiety. These structural elements contribute to its potential applications in drug discovery and development. The CAS number 2171918-37-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature.

The synthesis of Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. The presence of the imidazole ring is particularly noteworthy, as imidazole derivatives are widely recognized for their biological activity. Imidazole-based compounds have been extensively studied for their roles in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The pyrrolidine moiety further enhances the compound's potential by contributing to its binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate has emerged as a promising candidate in this context. Researchers have been exploring its potential as a scaffold for designing new drugs that target specific biological pathways. For instance, studies have indicated that this compound may interact with enzymes and receptors involved in cancer progression, making it a valuable asset in oncology research.

The tert-butyl group in Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate plays a crucial role in modulating the compound's pharmacokinetic properties. This group can enhance lipophilicity, which is often desirable for oral bioavailability. Additionally, the tert-butyl group can provide steric hindrance, protecting the molecule from unwanted metabolic degradation. These features make the compound an attractive candidate for further development into a lead compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate has been subjected to molecular docking studies to evaluate its interaction with biological targets. These studies have revealed promising binding affinities with proteins involved in neurological disorders, suggesting its potential as a therapeutic agent in this area. Furthermore, the compound has shown favorable interactions with enzymes that play a role in metabolic diseases, opening up new avenues for research.

The pharmaceutical industry has been increasingly focused on developing small molecule inhibitors that can modulate protein-protein interactions. Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate fits well within this paradigm due to its ability to bind to specific protein targets and disrupt pathological signaling pathways. This capability has been particularly highlighted in studies investigating its potential as an anti-inflammatory agent. By targeting key inflammatory mediators, this compound may offer a novel approach to treating chronic inflammatory conditions.

In conclusion, Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate (CAS No. 2171918-37-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like Tert-butyl 4-(1H-imidazol-2-yl)pyrrolidine-3-carboxylate will play an increasingly important role in the discovery of new therapeutic agents.